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Abstract
Biotin-PEG4-methyltetrazine is a versatile, bioorthogonal labeling reagent that serves as a

powerful tool in chemical biology, diagnostics, and drug development.[1] This molecule

uniquely combines a high-affinity biotin moiety, a hydrophilic polyethylene glycol (PEG4)

spacer, and a highly reactive methyltetrazine group.[1][2] This combination enables the precise

and efficient labeling of biomolecules in complex biological systems.[1] This document provides

detailed application notes and experimental protocols for utilizing Biotin-PEG4-
methyltetrazine to create multifunctional probes for a variety of research applications.

Introduction
The precise covalent modification of biomolecules is a cornerstone of modern life sciences

research. Biotin-PEG4-methyltetrazine has emerged as a key reagent for this purpose,

leveraging the principles of "click chemistry".[2] Its functionality is centered around the inverse-

electron-demand Diels-Alder (iEDDA) cycloaddition reaction, where the methyltetrazine moiety
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reacts specifically and rapidly with a trans-cyclooctene (TCO) group.[1][2] This bioorthogonal

reaction is exceptionally fast and selective, proceeding efficiently under mild, physiological

conditions without the need for a copper catalyst.[3][4][5]

The key components of Biotin-PEG4-methyltetrazine each contribute to its utility:

Biotin: A small vitamin that forms one of the strongest known non-covalent bonds with avidin

and streptavidin proteins, making it an ideal tag for detection, purification, and immobilization

of labeled biomolecules.[1]

PEG4 Spacer: A tetraethylene glycol linker that enhances the aqueous solubility of the

reagent and the resulting bioconjugate.[1][6] The PEG spacer also minimizes steric

hindrance, ensuring that the biotin and methyltetrazine moieties can efficiently interact with

their respective binding partners.[1][7][8]

Methyltetrazine: The reactive group that participates in the highly specific and rapid iEDDA

reaction with a TCO-modified molecule.[1][2]

This combination of features makes Biotin-PEG4-methyltetrazine an invaluable tool for

applications ranging from protein labeling and antibody-drug conjugate (ADC) development to

live-cell imaging.[2][4][9]

Quantitative Data Summary
The efficiency and kinetics of the Biotin-PEG4-methyltetrazine reaction are key advantages.

The following tables summarize important quantitative data related to this bioorthogonal

chemistry.

Table 1: Physicochemical Properties of Biotin-PEG4-methyltetrazine
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Parameter Value Reference(s)

Chemical Formula C₂₇H₃₉N₇O₆S [1]

Molecular Weight 589.71 g/mol [10]

Appearance Red crystalline solid [10]

Solubility DMSO, DMF [10]

Purity >95% (HPLC) [10]

Table 2: Reaction Kinetics and Recommended Conditions

Parameter Value Reference(s)

Second-Order Rate Constant

(k₂)
> 800 M⁻¹s⁻¹ [1][11]

Reaction Time (Protein

Labeling)
30-60 minutes [1]

Reaction Time (Antibody

Conjugation)
1-2 hours [2][9]

Recommended Molar Excess

(Protein Labeling)
1.5 to 5-fold [1][12]

Recommended Molar Excess

(Antibody Conjugation)
5 to 20-fold [2]

Reaction pH 7.2 - 7.4 [3]

Reaction Temperature Room Temperature or 4°C [1][2]

Experimental Protocols
This section provides detailed methodologies for key experiments using Biotin-PEG4-
methyltetrazine.
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Protocol 1: Biotinylation of a TCO-Functionalized
Protein
This protocol describes the biotinylation of a purified protein that has been previously

functionalized with a trans-cyclooctene (TCO) group.

Materials:

TCO-functionalized protein

Biotin-PEG4-methyltetrazine

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)[1]

Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.4[1]

Desalting spin column or dialysis cassette for purification[1]

Procedure:

Protein Preparation:

Ensure the TCO-functionalized protein is in a suitable reaction buffer (e.g., PBS) at a

concentration of 1-5 mg/mL.[1][2]

Reagent Preparation:

Allow the vial of Biotin-PEG4-methyltetrazine to equilibrate to room temperature before

opening to prevent moisture condensation.[3][12]

Prepare a 10 mM stock solution of Biotin-PEG4-methyltetrazine in anhydrous DMSO or

DMF.[1][2]

Biotinylation Reaction:

Add a 1.5 to 5-fold molar excess of the Biotin-PEG4-methyltetrazine stock solution to the

protein solution.[1] The optimal ratio may need to be determined empirically.
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Incubate the reaction mixture for 30-60 minutes at room temperature with gentle mixing.[1]

Purification:

Remove the excess, unreacted Biotin-PEG4-methyltetrazine using a desalting spin

column or by dialysis against the desired storage buffer.[1][2]

Storage:

Store the purified biotinylated protein at 4°C for short-term storage or at -20°C for long-

term storage.[1]

Protocol 2: Labeling of Cell Surface Glycans on Live
Cells
This protocol outlines the labeling of cell surface glycans on live cells that have been

metabolically engineered to express TCO-modified sugars.

Materials:

Cells metabolically labeled with a TCO-containing sugar (e.g., Ac₄ManNAc-TCO)

Cell culture medium

Phosphate-Buffered Saline (PBS), pH 7.4

Biotin-PEG4-methyltetrazine (stock solution in DMSO)

Streptavidin-conjugated fluorophore for detection

Procedure:

Metabolic Labeling:

Culture cells to the desired confluency.

Incubate the cells with a TCO-modified sugar (e.g., 25-50 µM of Ac₄ManNAc-TCO) in the

cell culture medium for 24-48 hours to allow for metabolic incorporation into cell surface
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glycans.[1]

Biotinylation:

Gently wash the cells three times with ice-cold PBS to remove unincorporated TCO-sugar.

[1]

Prepare a fresh solution of Biotin-PEG4-methyltetrazine in PBS (e.g., 50-100 µM).[1]

Incubate the cells with the Biotin-PEG4-methyltetrazine solution for 30-60 minutes at

room temperature or 4°C to label the TCO-modified glycans.[1] Performing this step at 4°C

can reduce the internalization of the label.[1]

Washing and Detection:

Wash the cells three times with ice-cold PBS to remove unreacted Biotin-PEG4-
methyltetrazine.[1]

The biotinylated cells can now be detected using a streptavidin-conjugated fluorophore for

analysis by flow cytometry or fluorescence microscopy.[1]

Mandatory Visualizations
Experimental Workflow for Protein Biotinylation
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Caption: Workflow for the biotinylation of a TCO-functionalized protein.
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Caption: Workflow for labeling and detecting cell surface glycans.
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Functional Components Functions

Biotin-PEG4-methyltetrazine
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Caption: Functional components of Biotin-PEG4-methyltetrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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